N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide

• IUPAC Name: N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide
• InChI: InChI=1S/C9H17NO3S/c1-14(11,12)10(9-2-3-9)6-8-4-5-13-7-8/h8-9H,2-7H2,1H3
• InChI Key: GBAWRVSCCMEMCE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1CCOC1)C2CC2
• Molecular Formula: C9H17NO3S
• Molecular Weight: 219.30 g/mol

Description

N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide, also known as CP-465,022, is a small molecule drug that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of selective orexin receptor antagonists, which are being investigated as a treatment for various sleep disorders and other conditions.

Mechanism of Action

N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide works by binding to and blocking the orexin receptors, specifically the OX1 and OX2 subtypes. This prevents the activation of the orexin system, which leads to a decrease in wakefulness and an increase in sleep. The exact mechanism of action of N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide is still being investigated, but it is believed to involve the modulation of various neurotransmitters and signaling pathways.
Biochemical and Physiological Effects:
N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide has been shown to have a significant impact on sleep patterns in animal models. Studies have demonstrated that administration of N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide leads to an increase in both non-REM and REM sleep, as well as a decrease in wakefulness. Additionally, N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide has been shown to have anxiolytic and antidepressant effects, which may be related to its impact on the orexin system.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide for use in scientific research is its selectivity for the orexin receptors. This allows researchers to specifically target this system without affecting other neurotransmitter systems. Additionally, N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.
One limitation of N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide is its potential for off-target effects. While it is highly selective for the orexin receptors, there is still a possibility that it may interact with other receptors or signaling pathways. Additionally, while N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide has been shown to be effective in animal models, its efficacy in humans has not yet been fully established.

Future Directions

There are several potential future directions for research on N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide and the orexin system. One area of interest is the development of orexin receptor antagonists as a treatment for sleep disorders, such as insomnia and narcolepsy. Additionally, N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide and other orexin receptor antagonists may have potential applications in the treatment of anxiety and depression.
Another area of research is the exploration of the role of the orexin system in other physiological processes, such as metabolism and addiction. By better understanding the function of this system, researchers may be able to develop new treatments for a variety of conditions.
Conclusion:
In conclusion, N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide is a small molecule drug that has significant potential as a tool for studying the orexin system and its potential therapeutic applications. While there are still limitations and areas of uncertainty, ongoing research is helping to shed light on the mechanisms of action and potential uses of this compound. As our understanding of the orexin system continues to advance, N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide may prove to be a valuable tool for both basic science and clinical research.

Synthesis Methods

The synthesis of N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide involves several steps, starting with the reaction of oxolan-3-ylmethylamine with methanesulfonyl chloride to form the corresponding sulfonamide. This intermediate is then reacted with cyclopropylamine to yield the final product. The synthesis of N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide has been optimized to achieve high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

The primary application of N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide in scientific research is as a tool to study the orexin system. Orexins are neuropeptides that play a crucial role in regulating wakefulness and sleep, as well as other physiological processes. By selectively blocking the orexin receptors, N-cyclopropyl-N-(oxolan-3-ylmethyl)methanesulfonamide can help researchers better understand the function of this system and its potential therapeutic applications.